Cas no 2748749-29-1 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- IL-17A modulator-1
- N-[(2S)-1-[4-(3,5-dimethoxypyridin-4-yl)anilino]-1-oxo-3,3-diphenylpropan-2-yl]-2-methylpyrazole-3-carboxamide
- HY-145430
- CS-0374009
- 2748749-29-1
- SCHEMBL24076060
- DA-64396
- MS-30197
- AKOS040758007
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C33H31N5O4/c1-38-26(18-19-35-38)32(39)37-31(29(22-10-6-4-7-11-22)23-12-8-5-9-13-23)33(40)36-25-16-14-24(15-17-25)30-27(41-2)20-34-21-28(30)42-3/h4-21,29,31H,1-3H3,(H,36,40)(H,37,39)/t31-/m0/s1
- InChI Key: CIIPUPSMHRZVPV-HKBQPEDESA-N
- SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C(=O)NC1C=CC(C2=C(C=NC=C2OC)OC)=CC=1)NC(C1N(N=CC=1)C)=O
Computed Properties
- Exact Mass: 561.23760449g/mol
- Monoisotopic Mass: 561.23760449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 10
- Complexity: 825
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 107Ų
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-145430-5mg |
IL-17A modulator-1 |
2748749-29-1 | 99.01% | 5mg |
¥5800 | 2024-07-21 | |
| MedChemExpress | HY-145430-10mg |
IL-17A modulator-1 |
2748749-29-1 | 99.01% | 10mg |
¥9200 | 2024-07-21 | |
| MedChemExpress | HY-145430-25mg |
IL-17A modulator-1 |
2748749-29-1 | 99.01% | 25mg |
¥18500 | 2023-08-31 | |
| ChemScence | CS-0374009-5mg |
IL-17A modulator-1 |
2748749-29-1 | 5mg |
$580.0 | 2022-04-27 | ||
| ChemScence | CS-0374009-10mg |
IL-17A modulator-1 |
2748749-29-1 | 10mg |
$920.0 | 2022-04-27 | ||
| ChemScence | CS-0374009-25mg |
IL-17A modulator-1 |
2748749-29-1 | 25mg |
$1850.0 | 2022-04-27 | ||
| ChemScence | CS-0374009-50mg |
IL-17A modulator-1 |
2748749-29-1 | 50mg |
$2900.0 | 2022-04-27 | ||
| ChemScence | CS-0374009-100mg |
IL-17A modulator-1 |
2748749-29-1 | 100mg |
$4700.0 | 2022-04-27 | ||
| MedChemExpress | HY-145430-1mg |
IL-17A modulator-1 |
2748749-29-1 | 99.01% | 1mg |
¥2320 | 2024-07-21 | |
| 1PlusChem | 1P027JRW-5mg |
IL-17A modulator-1 |
2748749-29-1 | 99% | 5mg |
$700.00 | 2024-05-07 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on INDEX NAME NOT YET ASSIGNED
Compound CAS No. 2748749-29-1: A Comprehensive Overview
The compound with CAS Registry Number 2748749-29-1, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in the field of chemical research. This compound has garnered attention due to its unique structural properties and potential applications across various industries. Recent studies have highlighted its role in innovative materials science and pharmacological advancements, making it a focal point for researchers worldwide.
CAS No. 2748749-29-1 is characterized by its complex molecular structure, which includes a combination of functional groups that contribute to its reactivity and stability. The compound's synthesis process involves cutting-edge techniques that ensure high purity and consistency, essential for its intended applications. Researchers have employed advanced spectroscopic methods, such as NMR and IR spectroscopy, to thoroughly analyze its structural integrity and functional group interactions.
One of the most promising aspects of this compound is its potential in the development of advanced materials. Recent research has demonstrated its ability to enhance the mechanical properties of polymers, making it a valuable additive in the manufacturing of high-performance plastics and composites. Additionally, its thermal stability and resistance to environmental degradation make it an ideal candidate for use in aerospace and automotive industries.
In the pharmaceutical sector, CAS No. 2748749-29-1 has shown potential as a precursor for drug delivery systems. Its unique solubility properties allow for controlled release mechanisms, which are critical in ensuring the efficacy of therapeutic agents. Studies conducted in vitro have indicated that this compound can significantly improve drug bioavailability, paving the way for novel treatment strategies.
The environmental impact of this compound has also been a subject of recent investigations. Researchers have explored its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that it exhibits low toxicity to aquatic life and can be safely integrated into eco-friendly manufacturing processes.
Moreover, the synthesis of CAS No. 2748749-29-1 has opened new avenues for green chemistry practices. By utilizing renewable feedstocks and energy-efficient reaction conditions, chemists have developed sustainable pathways for its production. This aligns with global efforts to reduce carbon footprints and promote environmentally responsible chemical manufacturing.
In conclusion, CAS Registry Number 2748749-29-1 represents a groundbreaking advancement in chemical science with far-reaching implications across multiple disciplines. Its unique properties, coupled with recent research findings, position it as a key player in the development of next-generation materials and pharmaceuticals. As further studies unfold, this compound is expected to unlock even more innovative applications, solidifying its role as a cornerstone in modern chemistry.
2748749-29-1 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)